Cas no 427886-03-1 (2-(3,4,5-Trimethoxyphenyl)isonicotinic acid)

• Product Name: 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid
• CAS No: 427886-03-1
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• MDL: MFCD09909478
• CID: 2669906
• PubChem ID: 12043485
• Update Time: 2025-11-01

2-(3,4,5-Trimethoxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-trimethoxyphenyl)pyridine-4-carboxylic acid
• 2-(3,4,5-trimethoxyphenyl)-isonicotinic acid
• ZLOPNYLSAXNARA-UHFFFAOYSA-N
• 2-(3,4,5-trimethoxyphenyl)isonicotinic acid
• SCHEMBL4108368
• 2-(3,4,5-trimethoxyphenyl)isonicotinicacid
• MFCD09909478
• DTXSID70476399
• 427886-03-1
• 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid

• MDL： MFCD09909478
• Inchi： 1S/C15H15NO5/c1-19-12-7-10(8-13(20-2)14(12)21-3)11-6-9(15(17)18)4-5-16-11/h4-8H,1-3H3,(H,17,18)
• InChI Key： ZLOPNYLSAXNARA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C2C=C(C(=O)O)C=CN=2)C=1)OC)OC

Computed Properties

• Exact Mass: 289.09502258Da
• Monoisotopic Mass: 289.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid

Introduction to 2-(3,4,5-Trimethoxyphenyl)isonicotinic Acid (CAS No. 427886-03-1)

2-(3,4,5-Trimethoxyphenyl)isonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 427886-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid core structure appended with a 3,4,5-trimethoxyphenyl group. The presence of methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural motif of 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid positions it as a versatile scaffold for drug discovery. The isonicotinic acid moiety is particularly noteworthy, as it is structurally analogous to nicotinic acid and its derivatives, which are well-documented for their biological activities. Specifically, the compound exhibits potential pharmacological relevance due to its ability to interact with enzymes and receptors involved in metabolic pathways. This has prompted extensive investigation into its derivatives as candidates for therapeutic intervention.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds that can modulate key biological targets with high specificity and low toxicity. 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid stands out in this context due to its unique structural features. The trimethoxyphenyl group not only enhances the solubility and bioavailability of the compound but also provides a platform for further chemical modification. This flexibility has allowed researchers to explore its potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-microbial applications.

One of the most compelling aspects of 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid is its reported interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on these enzymes, thereby reducing pro-inflammatory mediators. This mechanism aligns with the growing interest in non-steroidal anti-inflammatory drugs (NSAIDs) that offer alternative therapeutic strategies with improved efficacy and safety profiles.

The compound's potential extends beyond inflammation management. Emerging research indicates that 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid may also influence pathways associated with cancer progression. The isonicotinic acid core is known to interact with DNA and RNA metabolism, suggesting a role in modulating cellular proliferation and differentiation. Furthermore, the methoxy groups on the aromatic ring could enhance binding affinity to specific biomarkers involved in tumor growth and survival. These findings have spurred investigations into its derivatives as lead compounds for anticancer drug development.

Another area of interest is the antimicrobial potential of 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid. The structural features of this compound allow it to disrupt microbial cell membranes and inhibit key metabolic enzymes. Such properties make it a promising candidate for addressing antibiotic-resistant infections—a critical challenge in modern medicine. Researchers are exploring its efficacy against Gram-positive and Gram-negative bacteria, as well as fungi and protozoa. The ability to target multiple microbial species underscores its broad-spectrum antimicrobial activity.

The synthesis of 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity while minimizing environmental impact. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly effective in constructing the complex framework of this compound. These advancements not only enhance production efficiency but also contribute to sustainable chemistry practices.

In terms of pharmacokinetic properties, 2-(3,4,5-Trimethoxyphenyl)isonicotinic acid exhibits favorable characteristics for drug development. Its molecular structure allows for good oral bioavailability and moderate metabolic stability in vivo. Additionally， preliminary pharmacokinetic studies indicate a reasonable balance between tissue distribution and excretion rates， suggesting potential for targeted therapeutic action。 These attributes make it an attractive candidate for further preclinical evaluation。

The future directions of research on 2-(3，4，5-trimethoxyphenyl）isonicotinic acid are multifaceted。 Efforts are underway to develop novel derivatives with enhanced pharmacological profiles through structure-activity relationship (SAR) studies。 Computational modeling techniques are being leveraged to predict binding interactions at molecular level， facilitating rational design of next-generation compounds。 Furthermore， collaboration between academic institutions， pharmaceutical companies， and biotech firms will be crucial in translating laboratory findings into clinical applications。

Regulatory considerations play a significant role in advancing such compounds through clinical trials。 Compliance with Good Manufacturing Practices (GMP)， Investigational New Drug (IND) applications， and subsequent Phase I、II、and III trials are essential steps toward regulatory approval。 Engaging regulatory bodies early in the development process ensures alignment with safety standards while expediting market entry。

The broader impact of 2-(3，4，5-trimethoxyphenyl）isonicotinic acid extends beyond immediate therapeutic benefits。 Its development exemplifies how interdisciplinary approaches—combining organic chemistry， medicinal chemistry， biochemistry， and computational biology—can drive innovation in drug discovery。 Such collaborative efforts not only accelerate scientific progress but also foster educational opportunities for future researchers。